N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide

• IUPAC Name: N-cyclooctyl-1-(2-fluorobenzoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H29FN2O2/c22-19-11-7-6-10-18(19)21(26)24-14-12-16(13-15-24)20(25)23-17-8-4-2-1-3-5-9-17/h6-7,10-11,16-17H,1-5,8-9,12-15H2,(H,23,25)
• InChI Key: RPONNYRXEUYUOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CCC1)NC(=O)C2CCN(CC2)C(=O)C3=CC=CC=C3F
• Molecular Formula: C21H29FN2O2
• Molecular Weight: 360.5 g/mol

Description

N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, commonly known as JNJ-38431055, is a selective antagonist of the orexin-2 receptor (OX2R). It is a small molecule drug that has been developed for the treatment of sleep disorders, particularly insomnia. JNJ-38431055 has shown promising results in preclinical studies, and its mechanism of action and physiological effects have been extensively studied.

Mechanism of Action

The orexin system plays a crucial role in regulating wakefulness and sleep. The two orexin receptors, OX1R and N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, are expressed in various regions of the brain that are involved in sleep-wake regulation. JNJ-38431055 selectively targets N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and blocks the binding of orexin to the receptor. This results in a decrease in wakefulness and an increase in sleep time.
Biochemical and Physiological Effects:
JNJ-38431055 has been shown to increase the duration of non-rapid eye movement (NREM) sleep and decrease the amount of wakefulness in preclinical models. It does not affect the duration of rapid eye movement (REM) sleep. JNJ-38431055 has also been shown to have minimal effects on cardiovascular and respiratory function, suggesting that it has a good safety profile.

Advantages and Limitations for Lab Experiments

JNJ-38431055 has several advantages for lab experiments. It is a small molecule drug that can be easily synthesized and modified for structure-activity relationship studies. It is highly selective for N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide, which allows for the study of the specific effects of blocking this receptor. However, JNJ-38431055 has some limitations, including its poor solubility in aqueous solutions and its relatively short half-life in vivo.

Future Directions

There are several future directions for the study of JNJ-38431055. One area of interest is the development of more potent and selective N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide antagonists. Another area of research is the investigation of the effects of JNJ-38431055 on other physiological processes, such as memory consolidation and emotional regulation. Additionally, the potential use of JNJ-38431055 for the treatment of other disorders, such as anxiety and depression, is an area of interest.

Scientific Research Applications

JNJ-38431055 has been studied extensively in preclinical models for its efficacy in treating sleep disorders. It has shown to be highly selective for N-cyclooctyl-1-(2-fluorobenzoyl)-4-piperidinecarboxamide and has minimal binding to other receptors. This selectivity makes it a promising candidate for the treatment of insomnia, as it avoids the side effects associated with non-selective drugs.